Cas no 58813-20-0 (L-Histidine, N-heptyl-)

L-Histidine, N-heptyl- structure
Product name:L-Histidine, N-heptyl-
L-Histidine, N-heptyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Histidine, N-heptyl-
- (2S)-2-(heptylamino)-3-(1H-imidazol-5-yl)propanoic acid
- DTXSID70852174
- 58813-20-0
- N-Heptyl-L-histidine
- (S)-2-(Heptylamino)-3-(1H-imidazol-4-yl)propanoic acid
-
- Inchi: InChI=1S/C13H23N3O2/c1-2-3-4-5-6-7-15-12(13(17)18)8-11-9-14-10-16-11/h9-10,12,15H,2-8H2,1H3,(H,14,16)(H,17,18)
- InChI Key: VPDDTMZEKMEHEB-UHFFFAOYSA-N
- SMILES: CCCCCCCNC(CC1=CN=CN1)C(=O)O
Computed Properties
- Exact Mass: 253.17919
- Monoisotopic Mass: 253.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 78Ų
Experimental Properties
- PSA: 78.01
L-Histidine, N-heptyl- Related Literature
-
Wojciech Juszczyk,Zbigniew Kaszkur RSC Adv., 2022,12, 5312-5323
-
2. Water
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Shane O'Sullivan,Eva Alvarez de Eulate,Yiu Hang Yuen,Erik Helmerhorst,Damien W. M. Arrigan Analyst, 2013,138, 6192-6196
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Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
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Ping Tong Food Funct., 2020,11, 628-639
58813-20-0 (L-Histidine, N-heptyl-) Related Products
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